Cas no 1570-99-6 (trans-3-phenylcyclobutan-1-amine)

• Product Name: trans-3-phenylcyclobutan-1-amine
• CAS No: 1570-99-6
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD22194512
• CID: 2196145
• PubChem ID: 522961
• Update Time: 2024-11-01

trans-3-phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,3r)-3-phenylcyclobutanamine
• trans-3-Phenylcyclobutan-1-aMine
• 3-phenylcyclobutan-1-amine
• cis-3-Phenylcyclobutan-1-amine
• trans-3-Phenylcyclobutanamine
• cis-3-Phenylcyclobutanamine
• 3-phenylcyclobutanamine
• 3-phenylcyclobutylamine
• Cyclobutanamine, 3-phenyl-, cis- (9CI)
• cis-3-phenylcyclobutylamine
• VJXKVDLXKYYYBX-UHFFFAOYSA-N
• VJXKVDLXKYYYBX-AOOOYVTPSA-N
• Cyclobutanamine, 3-phenyl-, trans-
• SY233867
• PB19234
• SCHEMBL1571561
• CHEMBL4568652
• PB38200
• MFCD22194531
• VQA07491
• AKOS025291188
• VS-0383
• SCHEMBL14861174
• 395074-91-6
• MFCD12097546
• 1570-99-6
• AKOS015904622
• EN300-197029
• SCHEMBL23951711
• SB20919
• CS-0049696
• CYCLOBUTANAMINE, 3-PHENYL-, CIS-
• MFCD22194512
• AKOS009826756
• CS-0051224
• SCHEMBL5998837
• AS-34755
• DS-10066
• CS-0054864
• SB20920
• (1r,3r)-3-phenylcyclobutan-1-amine
• EN300-215744
• EN300-145405
• 90874-41-2
• BAA57099
• (1s,3s)-3-phenylcyclobutan-1-amine
• PB38990
• DB-315580
• trans-3-phenylcyclobutan-1-amine

• MDL： MFCD22194512
• Inchi： 1S/C10H13N/c11-10-6-9(7-10)8-4-2-1-3-5-8/h1-5,9-10H,6-7,11H2
• InChI Key： VJXKVDLXKYYYBX-UHFFFAOYSA-N
• SMILES： NC1CC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.6